Cas no 114370-14-8 (Ammoniumglyphosate)

• Product Name: Ammoniumglyphosate
• CAS No: 114370-14-8
• MF: C₃H₁₇N₄O₅P
• MW: 220.164641141891
• CID: 63072
• PubChem ID: 102600859
• Update Time: 2025-11-02

Ammoniumglyphosate Chemical and Physical Properties

Names and Identifiers

• Ammonium glyphosate
• Glycine, N-(phosphonomethyl)-, ammonium salt
• AMMONIUMSALTOFGLYPHOSATE
• Glyphosate ammonium
• N-(Phosphonomethyl)glycine ammonium salt
• glyphosate mono-ammonium salt
• Glycine, N-(phosphinomethyl)-, triammonium salt
• Glyphosate, triammonium salt
• N-(Phosphonomethyl)glycine triammonium salt
• Glyphosate, ammonium salt
• Glycine, N-(phosphinomethyl)-, ammonium salt
• Glyphosate ammonium salt; Roundup WDG
• diazanium;azane;2-(phosphonatomethylamino)acetic acid
• Glyphosate (Ammonium)
• 114370-14-8
• Ammoniumglyphosate

• Inchi： 1S/C3H8NO5P.3H3N/c5-3(6)1-4-2-10(7,8)9;;;/h4H,1-2H2,(H,5,6)(H2,7,8,9);3*1H3
• InChI Key： JXEKVFOHMAVADT-UHFFFAOYSA-N
• SMILES： P(CNCC(=O)O)(=O)([O-])[O-].[NH4+].[NH4+].N

Computed Properties

• Exact Mass: 220.09400
• Monoisotopic Mass: 186.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 465.8°Cat760mmHg
• Flash Point: 235.5°C
• PSA: 125.57000
• LogP: 1.13940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ammoniumglyphosate

Ammoniumglyphosate: A Key Compound in Agricultural and Environmental Applications

Ammoniumglyphosate, with the chemical designation of CAS No. 114370-14-8, represents a pivotal compound in modern agricultural practices. As a derivative of Glyphosate, this compound is widely recognized for its efficacy in weed control. The molecular structure of Ammoniumglyphosate consists of a phosphonate group attached to a glycine molecule, which is further modified with an ammonium ion. This unique configuration enables the compound to effectively inhibit the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS), a critical target in plant metabolism. Recent studies have highlighted the importance of Ammon.iumglyphosate in sustainable agriculture, particularly its role in reducing the need for broad-spectrum herbicides.

The application of Ammoniumglyphosate extends beyond traditional agricultural practices. In recent years, researchers have explored its potential in environmental remediation, particularly in the degradation of organic pollutants. A 2023 study published in the Journal of Environmental Science demonstrated that Ammoniumglyphosate can serve as a catalyst in the biodegradation of certain herbicides, enhancing the efficiency of microbial degradation processes. This finding underscores the compound's dual role as both an herbicide and an environmental agent.

From a chemical perspective, Ammoniumglyphosate is known for its solubility in water, which facilitates its application in various agricultural settings. The compound's stability under different pH conditions also contributes to its effectiveness in diverse environments. However, the environmental impact of Ammoniumglyphosate remains a topic of ongoing research. A 2022 review in Environmental Toxicology and Chemistry discussed the potential for Ammoniumglyphosate to persist in soil and water systems, raising concerns about its long-term ecological effects. Despite these challenges, the compound's role in integrated pest management strategies continues to be emphasized in modern agricultural practices.

Recent advancements in biotechnology have further expanded the applications of Ammoniumglyphosate. Scientists are exploring the use of genetically modified organisms (GMOs) to enhance the degradation of this compound, thereby mitigating its environmental impact. A 2023 study in Bioresource Technology reported the successful development of a bacterial strain capable of efficiently breaking down Ammoniumglyphosate under laboratory conditions. This breakthrough could pave the way for more sustainable agricultural practices in the future.

From an economic standpoint, the production and application of Ammoniumglyphosate have significant implications for the agricultural industry. The compound's effectiveness in weed control has led to its widespread use, contributing to increased crop yields. However, the cost of production and the potential for resistance development in weed populations are critical factors that must be addressed. Research published in Agrochemicals in 2023 highlighted the importance of integrated pest management strategies to minimize the risk of resistance and ensure the long-term viability of Ammoniumglyphosate as an herbicide.

Environmental regulations play a crucial role in the management of Ammoniumglyphosate. Governments and regulatory bodies are continuously updating guidelines to ensure the safe use of this compound. A 2023 report by the European Food Safety Authority (EFSA) emphasized the need for stringent monitoring of Ammoniumglyphosate levels in agricultural and water systems to prevent potential contamination. These regulations are essential for balancing the benefits of Ammoniumglyphosate with its environmental risks.

Looking ahead, the future of Ammoniumglyphosate is likely to be shaped by ongoing research into its environmental impact and alternative applications. Scientists are investigating the potential of Ammoniumglyphosate in other areas, such as bioremediation and industrial processes. A 2023 study in Chemical Engineering Journal explored the use of Ammoniumglyphosate as a precursor in the synthesis of certain pharmaceutical compounds, demonstrating its versatility beyond traditional agricultural applications.

In conclusion, Ammoniumglyphosate, with its unique chemical properties and diverse applications, continues to play a significant role in modern agriculture and environmental science. As research progresses, the compound's potential to contribute to sustainable practices while minimizing its environmental impact will be further explored. The ongoing efforts to enhance its biodegradability and reduce its ecological footprint highlight the importance of Ammoniumglyphosate in addressing contemporary challenges in agriculture and environmental management.